Cas no 2751615-45-7 (Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1))

• Product Name: Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1)
• CAS No: 2751615-45-7
• MF: C₁₀H₁₄ClF₂N
• MW: 221.67466878891
• CID: 5457888
• PubChem ID: 165750958
• Update Time: 2025-05-24

Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z5398437622
• 4-(2,6-difluorophenyl)butan-1-amine hydrochloride
• EN300-37313473
• 2751615-45-7
• Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1)

• Inchi： 1S/C10H13F2N.ClH/c11-9-5-3-6-10(12)8(9)4-1-2-7-13;/h3,5-6H,1-2,4,7,13H2;1H
• InChI Key： XLROLKYLVRADIA-UHFFFAOYSA-N
• SMILES： C1(CCCCN)=C(F)C=CC=C1F.[H]Cl

Computed Properties

• Exact Mass: 221.0782835g/mol
• Monoisotopic Mass: 221.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1)

Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1): A Comprehensive Overview

Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1), also known by its CAS number 27516-15-45-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzenebutanamine, with two fluorine atoms substituted at the 2 and 6 positions of the benzene ring. The hydrochloride salt form ensures its stability and solubility in various solvents, making it a valuable intermediate in the synthesis of complex molecules.

The structure of Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1) is characterized by a benzene ring with two fluorine atoms at the ortho positions relative to the amine group. This substitution pattern imparts unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of fluorine substitution in modulating the pharmacokinetic profiles of drugs. For instance, fluorinated compounds often exhibit improved bioavailability and metabolic stability due to the electron-withdrawing effects of fluorine atoms.

One of the most promising applications of Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1) lies in its potential as a precursor for drug development. Researchers have explored its role in synthesizing bioactive molecules with anti-inflammatory and antitumor properties. A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1) has been utilized in the synthesis of advanced materials. Its ability to form stable amides and esters makes it a versatile building block in organic synthesis. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

The synthesis of Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1) typically involves multi-step processes that include nucleophilic substitution and Friedel-Crafts alkylation reactions. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to avoid unwanted side reactions. Modern techniques such as catalytic hydrogenation and chromatographic purification have been employed to ensure high purity levels.

From an analytical standpoint, Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1) has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular conformation and intermolecular interactions. Furthermore, computational chemistry methods like density functional theory (DFT) have been used to predict its electronic properties and reactivity under various conditions.

In conclusion, Benzenebutanamine, 2,6-difluoro-, hydrochloride (1:1) is a versatile compound with wide-ranging applications in both academic research and industrial settings. Its unique chemical properties and potential for drug development make it a subject of ongoing investigation. As new synthetic methods and analytical techniques continue to emerge, this compound is expected to play an even more significant role in advancing modern chemistry.